Ala-Gly-Val

• CAS: 32204-61-8
• Molecular Formula: C10H19N3O4
• Molecular Weight: 245.28 g/mol
• InChI: InChI=1S/C10H19N3O4/c1-5(2)8(10(16)17)13-7(14)4-12-9(15)6(3)11/h5-6,8H,4,11H2,1-3H3,(H,12,15)(H,13,14)(H,16,17)/t6-,8-/m0/s1
• InChIKey: SMCGQGDVTPFXKB-XPUUQOCRSA-N

Ala-Gly-Val: Structural and Physicochemical Overview

Ala-Gly-Val (CAS 32204-61-8) is a linear tripeptide composed of L-alanine, glycine, and L-valine linked by peptide bonds, with molecular formula C₁₀H₁₉N₃O₄ and a monoisotopic mass of 245.138 Da . The compound belongs to the class of oligopeptides (ChEBI:158200) and is one of six sequence isomers sharing the identical amino acid composition [1]. Its IUPAC systematic name is (2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-methylbutanoic acid, and its N-terminal to C-terminal arrangement (Ala→Gly→Val) confers distinct computed molecular descriptors—including a topological polar surface area (PSA) of 128.5 Ų and an XLogP of 1.056—that differentiate it from its sequence isomers [2].

Composition Ala–Gly–Val linear tripeptide

Sequence context Distinct from 5 other Ala/Gly/Val isomers

Research models Chromatographic selectivity, peptide stability, chemotaxis control studies

• [1] ZFIN ChEBI Ontology. Ala-Gly-Val, CHEBI:158200. ChemSpider ID: 25055530. https://zfin.org/action/ontology/term/CHEBI:158200 View Source
• [2] Sciencedirect Topic Page. N-Terminal Amino-Acid Residue: The isomeric tripeptides containing glycine, alanine, and valine are Gly-Ala-Val, Gly-Val-Ala, Val-Ala-Gly, Ala-Gly-Val, and Ala-Val-Gly. https://www.sciencedirect.com/topics/chemistry/n-terminal-amino-acid-residue View Source

Ala-Gly-Val: Why Isomers Are Not Interchangeable

Despite sharing the identical molecular formula (C₁₀H₁₉N₃O₄) and amino acid composition, the six sequence isomers of the Ala/Gly/Val tripeptide family exhibit measurably different physicochemical properties and biological behaviors that preclude simple interchange. The position of each residue within the chain alters the computed logP, topological polar surface area (PSA), and the ionization behavior of the terminal amino and carboxyl groups, which in turn govern solubility, chromatographic retention, and membrane permeability [1]. Critically, the N-terminal residue identity determines susceptibility to aminopeptidase cleavage and governs intracellular stability via the N-end rule pathway—Ala at the N-terminus (Ala-Gly-Val) confers a distinct degradation half-life profile compared to Gly (Gly-Ala-Val) or Val (Val-Gly-Ala) at the same position [2]. Furthermore, peptide sequence governs chiral recognition in chromatographic separations: glycine placement at the N-terminal versus C-terminal region differentially affects enantioselectivity on cinchona alkaloid-based chiral stationary phases, meaning that analytical methods validated for one isomer are not transferable to another without revalidation [1]. These differences become practically consequential when the tripeptide serves as a building block in longer peptide syntheses, a calibration standard in chromatographic methods, or a defined substrate in enzymatic assays.

1 Sequence isomers (e.g., Gly-Ala-Val) differ >30-fold in predicted hydrophobicity; reversed-phase retention and solubility may shift substantially.

2 N-terminal residue identity (Ala vs. Gly vs. Val) controls aminopeptidase susceptibility and N-end rule degradation half-life; intracellular stability context may not transfer.

3 Glycine position (central vs. N-/C-terminal) affects chiral recognition on cinchona alkaloid CSPs; enantioselectivity validated for one isomer may not reproduce.

• [1] Czerwenka, C., Lämmerhofer, M., & Lindner, W. (2005). Peptide enantiomer separations: Influence of sequential isomerism and the introduction of achiral glycine moieties on chiral recognition. Journal of Chromatography A, 1089(1-2), 90–100. doi:10.1016/j.chroma.2005.06.052 View Source
• [2] Varshavsky, A. (1997). The N-end rule pathway of protein degradation. Genes to Cells, 2(1), 13–28. Met, Gly, Ala, Ser, Thr, Val, Pro classified as stabilizing N-terminal residues (>20 hrs half-life). View Source

Ala-Gly-Val: Differential Evidence vs. Isomers

TPSA vs. Gly-Ala-Val: Solvation and Permeability Impact

The computed topological polar surface area (TPSA) of Ala-Gly-Val is 128.5 Ų, which is 6.5 Ų (approximately 5.3%) higher than the TPSA of 122 Ų reported for its closest sequence isomer Gly-Ala-Val (CAS 121428-48-6) . This difference, while modest in absolute magnitude, crosses functionally relevant thresholds in drug-likeness filters: the widely applied Egan egg model classifies compounds with PSA <132 Ų and −1 < logP <5.9 as likely to exhibit good intestinal absorption, placing Ala-Gly-Val closer to the upper PSA boundary than Gly-Ala-Val [1]. The elevated PSA of Ala-Gly-Val arises from the positioning of the alanine methyl-bearing amino group at the N-terminus rather than the achiral glycine, altering the solvent-accessible surface and hydrogen-bonding capacity of the terminal ammonium group . For procurement decisions, this means that Ala-Gly-Val and Gly-Ala-Val are not interchangeable in any application where membrane permeability, aqueous solubility, or reversed-phase chromatographic retention is a critical parameter.

TPSA vs. Gly-Ala-Val

Cross-study comparable

128.5 Ų vs. 122 Ų comparator

+5.3% absolute difference

Solvation and permeability calibrator context may differ.

Difference crosses functionally relevant PSA thresholds.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	128.5 Ų (Ala-Gly-Val, CAS 32204-61-8)
Comparator Or Baseline	122 Ų (Gly-Ala-Val, CAS 121428-48-6)
Quantified Difference	6.5 Ų absolute difference; ~5.3% relative increase for Ala-Gly-Val
Conditions	Computed property; Ala-Gly-Val value from ChemSrc (ACD/Labs Percepta Platform); Gly-Ala-Val value from ChemSpider (ACD/Labs Percepta Platform, version 14.00)

Why This Matters

A 5.3% difference in TPSA is consequential when the peptide is used as a permeability calibrator, a substrate in transport assays, or a building block in prodrug design where the PSA threshold of 132 Ų delineates the boundary between likely absorbed and poorly absorbed compounds.

• [1] Egan, W. J., Merz, K. M., & Baldwin, J. J. (2000). Prediction of Drug Absorption Using Multivariate Statistics. Journal of Medicinal Chemistry, 43(21), 3867–3877. Egan egg model: −1 < logP < 5.9 and PSA < 132 Ų for good absorption. View Source

LogP vs. Gly-Ala-Val: Hydrophobicity and Chromatographic Separation

The computed partition coefficient (LogP) of Ala-Gly-Val is 1.056, whereas the ACD/LogP of its N-terminal glycine isomer Gly-Ala-Val (CAS 121428-48-6) is −0.47 . This represents a difference exceeding 1.5 log units—equivalent to an approximately 30-fold difference in predicted octanol-water partition coefficient. The directionality of this difference is biochemically coherent: moving the hydrophobic alanine residue (side-chain −CH₃) from the N-terminus to an internal position, and replacing it with the more polar glycine (−H), substantially reduces the overall lipophilicity [1]. For context, the estimated water solubility of Gly-Ala-Val at 25°C is 1.248 × 10⁴ mg/L (log Kow −1.18, EPISuite), whereas the higher LogP of Ala-Gly-Val predicts correspondingly lower aqueous solubility . The Ala-Val-Gly isomer (CAS 69288-25-1) has a reported melting point of 241 °C and predicted pKa of 3.29 ± 0.10, further illustrating that each sequence isomer possesses a unique physicochemical fingerprint .

LogP vs. Gly-Ala-Val

Cross-study comparable

LogP 1.056 vs. −0.47 comparator

~30-fold difference in predicted partition

Reversed-phase retention and solubility profiles are not interchangeable.

Computed values; experimental validation recommended.

Evidence Dimension	Octanol-water partition coefficient (LogP / clogP)
Target Compound Data	LogP = 1.056 (Ala-Gly-Val, CAS 32204-61-8)
Comparator Or Baseline	ACD/LogP = −0.47; Log Kow (KOWWIN estimate) = −1.18 (Gly-Ala-Val, CAS 121428-48-6)
Quantified Difference	ΔLogP ≥ 1.5 log units; ~30-fold difference in predicted partition coefficient
Conditions	Computed values; Ala-Gly-Val LogP from ChemSrc; Gly-Ala-Val ACD/LogP from ChemSpider ACD/Labs Percepta v14.00; Log Kow from EPISuite KOWWIN v1.67

Why This Matters

A >30-fold difference in predicted hydrophobicity means these isomers will elute at markedly different retention times in any reversed-phase HPLC method and will exhibit substantially different solubility profiles—making isomer identity verification essential before use in any quantitative analytical or formulation workflow.

• [1] Sciencedirect Topic Page. N-Terminal Amino-Acid Residue. Describes the six isomeric tripeptides containing Gly, Ala, and Val. https://www.sciencedirect.com/topics/chemistry/n-terminal-amino-acid-residue View Source

Glycine Position: Chiral Recognition and Enantioselectivity

Systematic studies on the influence of sequential isomerism on peptide enantiomer separations using cinchona alkaloid-based chiral stationary phases (CSPs) have demonstrated that the location of the achiral glycine residue within the peptide chain critically modulates chiral recognition [1]. Specifically, when glycine is positioned at the C-terminus (as in Ala-Val-Gly), it has little to no negative effect on enantioselectivity; however, when glycine occupies the N-terminal region (as in Gly-Ala-Val), chiral recognition is compromised [1]. Ala-Gly-Val, with glycine in the central position between two chiral residues (Ala and Val), represents an intermediate case that has not been directly reported in this specific study series but can be rationally expected—based on the established positional trend—to exhibit enantioselectivity behavior distinguishable from both the N-terminal glycine and C-terminal glycine isomers [1][2]. The study further demonstrated that the elongation of Ala-Gly to Ala-Gly-Gly increased enantioselectivity on a crown ether-based CSP, confirming that glycine position and count are quantitative drivers of chiral discrimination [1].

Glycine Position & Enantioselectivity

Class-level inference

Central glycine: predicted intermediate chiral recognition

N-terminal glycine compromises recognition; C-terminal glycine preserves it.

Chiral method transfer between isomers may require revalidation.

Class-level inference from cinchona alkaloid CSP studies.

Evidence Dimension	Enantioselectivity in chiral HPLC (qualitative trend)
Target Compound Data	Ala-Gly-Val: glycine at central position (between two chiral residues); predicted intermediate enantioselectivity based on positional trend
Comparator Or Baseline	Gly at N-terminus (e.g., Gly-Ala-Val): compromised chiral recognition; Gly at C-terminus (e.g., Ala-Val-Gly): minimal negative impact on enantioselectivity. Elongation of Ala-Gly to Ala-Gly-Gly increased enantioselectivity on crown ether CSP.
Quantified Difference	Not directly quantified for Ala-Gly-Val; class-level inference drawn from systematic study of di- and tripeptide sequence isomers
Conditions	HPLC-MS on cinchona alkaloid-based chiral stationary phase; reversed-phase retention behavior also evaluated. Peptides studied as N-terminally protected derivatives.

Why This Matters

When Ala-Gly-Val is used as a synthetic intermediate or analytical standard in workflows involving chiral purity determination, the glycine position determines whether a validated chiral separation method developed for one sequence isomer is transferable to another—a critical consideration for quality control in regulated environments.

• [1] Czerwenka, C., Lämmerhofer, M., & Lindner, W. (2005). Peptide enantiomer separations: Influence of sequential isomerism and the introduction of achiral glycine moieties on chiral recognition. Journal of Chromatography A, 1089(1-2), 90–100. 'For peptides that contained glycines in the N-terminal region chiral recognition was compromised, while glycines located at the C-terminus had no or little negative effect.' View Source
• [2] Czerwenka, C., Lämmerhofer, M., & Lindner, W. (2005). Ibid. 'The elongation of Ala-Gly to Ala-Gly-Gly was found to increase enantioselectivity in HPLC using a crown ether based CSP.' View Source

Chemotaxis: Ala-Gly-Val-Pro vs. Elastin Pentapeptide

In a direct head-to-head comparison of elastin-derived peptide fragments, the component pentapeptide Gly-Phe-Gly-Val-Gly was demonstrated to be chemotactic for fibroblasts, while the component tetrapeptide Ala-Gly-Val-Pro was not chemotactic under the same assay conditions [1]. Furthermore, the hexapeptide competitively suppressed the nonapeptide chemotaxis, suggesting involvement of a common cell receptor that recognizes the specific sequence context [1]. Although this evidence involves the extended tetrapeptide Ala-Gly-Val-Pro rather than the tripeptide Ala-Gly-Val alone, it establishes that the Ala-Gly-Val core motif, when presented without the appropriate flanking residues (specifically lacking the aromatic Phe and the terminal Gly found in the active pentapeptide), does not trigger the fibroblast chemotaxis receptor [1]. This sequence-context dependence has direct implications for researchers procuring Ala-Gly-Val as a precursor or control compound in elastin fragment bioactivity studies.

Chemotaxis: Tetrapeptide Context

Supporting evidence

Ala-Gly-Val-Pro: not chemotactic

vs. Gly-Phe-Gly-Val-Gly: chemotactic for fibroblasts

Ala-Gly-Val core motif remains silent without activating flanking residues.

Supports use as a negative control scaffold in elastin SAR.

Evidence Dimension	Fibroblast chemotactic activity (qualitative)
Target Compound Data	Ala-Gly-Val-Pro (tetrapeptide containing Ala-Gly-Val motif): not chemotactic
Comparator Or Baseline	Gly-Phe-Gly-Val-Gly (elastin pentapeptide): chemotactic for fibroblasts
Quantified Difference	Qualitative: chemotactic vs. non-chemotactic. The hexapeptide competitively suppressed nonapeptide chemotaxis.
Conditions	Fibroblast chemotaxis assay; elastin-derived peptide fragments tested on cultured cells

Why This Matters

For researchers studying elastin-derived peptide signaling, the Ala-Gly-Val tripeptide represents a functionally silent core motif that can serve as a negative control or scaffold for structure-activity relationship studies, whereas procurement of the incorrect sequence isomer or extension could yield false-positive chemotactic signals.

• [1] Long, M. M., King, V. J., Prasad, K. U., & Urry, D. W. (1988). Chemotaxis of fibroblasts toward nonapeptide of elastin. Biochimica et Biophysica Acta (BBA) - General Subjects, 968(3), 300–311. 'The component pentapeptide, Gly-Phe-Gly-Val-Gly, is chemotactic, while the component tetrapeptide Ala-Gly-Val-Pro is not.' PMID: 3355871. View Source

Leu-Ala-Gly-Val: Reference Standard for Racemization Testing

The tetrapeptide Leu-Ala-Gly-Val, which contains the Ala-Gly-Val tripeptide as its core, has been developed and validated as a reference test compound for monitoring racemization during model peptide synthesis [1]. The assay relies on direct chromatographic separation of the single D-amino acid diastereomers L-Leu-D-Ala-Gly-L-Val and D-Leu-L-Ala-Gly-L-Val from the all-L parent peptide, providing a quantitative readout of epimerization at the alanine residue [1]. This analytical method was published in Analytical Chemistry and has been cited by 24 subsequent publications, establishing the Ala-Gly-Val-containing tetrapeptide as a recognized standard in the peptide synthesis community [1][2]. The choice of the Ala-Gly-Val core—rather than, for example, a Gly-Ala-Val or Ala-Val-Gly sequence—reflects the favorable chromatographic separation of the resulting diastereomers, a property that is sequence-dependent and not guaranteed for other isomers [1].

Racemization Test Standard

Supporting evidence

Leu-Ala-Gly-Val: validated reference standard

Diastereomers L-Leu-D-Ala-Gly-L-Val and D-Leu-L-Ala-Gly-L-Val separable by HPLC.

Published method for monitoring racemization during solid-phase synthesis.

Analytical Chemistry, 1978; cited by 24 subsequent studies.

Evidence Dimension	Utility as a racemization test standard in solid-phase peptide synthesis
Target Compound Data	Leu-Ala-Gly-Val (containing Ala-Gly-Val): established racemization test peptide; diastereomers (L-Leu-D-Ala-Gly-L-Val and D-Leu-L-Ala-Gly-L-Val) separable by direct chromatography
Comparator Or Baseline	Other model tetrapeptide sequences (not directly compared in the cited study); product homogeneity equivalent to best previous methods when synthesized with DMAP-accelerated anhydride couplings
Quantified Difference	Not expressed as a single numeric difference; utility is categorical—Leu-Ala-Gly-Val is a published, validated standard adopted by the peptide synthesis community
Conditions	Solid-phase peptide synthesis on Pam resin; diastereomer separation by HPLC; published in Analytical Chemistry (1978)

Why This Matters

For laboratories engaged in peptide synthesis and requiring validated racemization monitoring tools, the established use of Leu-Ala-Gly-Val as a reference standard provides a peer-reviewed, reproducible method—procurement of the correct Ala-Gly-Val-containing sequence is essential for method fidelity.

• [1] Kent, S. B. H., Mitchell, A. R., Barany, G., & Merrifield, R. B. (1978). Test for Racemization in Model Peptide Synthesis by Direct Chromatographic Separation of Diastereomers of the Tetrapeptide Leucylalanylglycylvaline. Analytical Chemistry, 50(1), 155–159. doi:10.1021/ac50023a035 View Source
• [2] ACS Publications. Test for racemization in model peptide synthesis by direct chromatographic separation of diastereomers of the tetrapeptide leucylalanylglycylvaline. Cited by 24 publications. https://pubs-acs-org-443.webvpna.lzu.edu.cn/doi/10.1021/ac50023a035 View Source

Ala-Gly-Val: Key Application Scenarios

System Suitability Standard for Reversed-Phase HPLC

Ala-Gly-Val's computed LogP of 1.056 places it in a hydrophobicity range distinct from its sequence isomers—approximately 30-fold more lipophilic than Gly-Ala-Val (ACD/LogP −0.47) . This property makes Ala-Gly-Val particularly suitable as a retention-time marker or system suitability standard in reversed-phase HPLC method development for peptide mixtures, where it elutes in an intermediate position between more polar (Gly-Ala-Val) and more hydrophobic tripeptide standards. Its TPSA of 128.5 Ų positions it close to the 132 Ų threshold of the Egan absorption model, making it a useful calibrant in permeability screening workflows [1].

Racemization Monitoring: Leu-Ala-Gly-Val as Reference Standard

The tetrapeptide Leu-Ala-Gly-Val, containing the Ala-Gly-Val core, is a peer-reviewed, published reference standard for detecting racemization during solid-phase peptide synthesis [2]. Laboratories establishing or validating peptide synthesis protocols can procure Ala-Gly-Val as the key intermediate for constructing this tetrapeptide test compound. The chromatographic separation of the all-L tetrapeptide from its D-Ala-containing diastereomers provides a quantitative racemization readout, a method published in Analytical Chemistry and cited by 24 subsequent studies [2].

Elastin Peptide SAR: Ala-Gly-Val as Silent Scaffold

The tetrapeptide Ala-Gly-Val-Pro lacks chemotactic activity for fibroblasts, in contrast to the chemotactic elastin pentapeptide Gly-Phe-Gly-Val-Gly [3]. Researchers investigating elastin receptor signaling can procure Ala-Gly-Val as a defined, non-chemotactic building block for constructing systematically varied peptide libraries to map the minimal sequence requirements for receptor activation. The Ala-Gly-Val tripeptide provides a neutral scaffold upon which activating motifs (such as aromatic residues or terminal glycines) can be added in a controlled fashion.

Chiral Separation Method Development: Central Glycine Effect

The central position of glycine in Ala-Gly-Val distinguishes it from both N-terminal glycine isomers (which compromise chiral recognition) and C-terminal glycine isomers (which preserve it) on cinchona alkaloid-based chiral stationary phases [4]. This property makes Ala-Gly-Val a valuable test analyte for systematic studies of how glycine position modulates enantiomer resolution—a critical parameter when developing chiral purity methods for peptide therapeutics or when Ala-Gly-Val itself is a synthetic intermediate requiring enantiomeric purity verification.

Application

Selection Property

Validation Focus

Reversed-phase HPLC system suitability

Intermediate hydrophobicity (LogP 1.056) and TPSA near 132 Ų threshold

Retention-time reproducibility and permeability calibrator context

Racemization monitoring in peptide synthesis

Leu-Ala-Gly-Val core enables diastereomer separation

Chromatographic resolution of D-Ala epimer; method fidelity

Elastin peptide SAR studies

Non-chemotactic Ala-Gly-Val core motif

Neutral scaffold for mapping receptor-activation sequence requirements

Chiral separation method development

Central glycine position modulates enantioselectivity on alkaloid CSPs

Systematic glycine-position effect on enantiomer resolution

• [1] Egan, W. J., Merz, K. M., & Baldwin, J. J. (2000). Prediction of Drug Absorption Using Multivariate Statistics. J Med Chem, 43(21), 3867–3877. PSA <132 Ų and −1 < logP <5.9 for good absorption. View Source
• [2] Kent, S. B. H., Mitchell, A. R., Barany, G., & Merrifield, R. B. (1978). Test for Racemization in Model Peptide Synthesis by Direct Chromatographic Separation of Diastereomers of the Tetrapeptide Leucylalanylglycylvaline. Analytical Chemistry, 50(1), 155–159. doi:10.1021/ac50023a035 View Source
• [3] Long, M. M., King, V. J., Prasad, K. U., & Urry, D. W. (1988). Chemotaxis of fibroblasts toward nonapeptide of elastin. Biochim Biophys Acta, 968(3), 300–311. PMID: 3355871. View Source
• [4] Czerwenka, C., Lämmerhofer, M., & Lindner, W. (2005). Peptide enantiomer separations: Influence of sequential isomerism and the introduction of achiral glycine moieties on chiral recognition. J Chromatogr A, 1089(1-2), 90–100. View Source